Cas no 2514756-38-6 ((S)-1-Methyl-1,6-diaza-spiro[3.4]octane)

• Product Name: (S)-1-Methyl-1,6-diaza-spiro[3.4]octane
• CAS No: 2514756-38-6
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD34169117
• CID: 5165292
• Update Time: 2026-03-04

(S)-1-Methyl-1,6-diaza-spiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• (S)-1-Methyl-1,6-diaza-spiro[3.4]octane

• MDL： MFCD34169117
• Inchi： 1S/C7H14N2/c1-9-5-3-7(9)2-4-8-6-7/h8H,2-6H2,1H3/t7-/m0/s1
• InChI Key： GFANVZVARJDUIM-ZETCQYMHSA-N
• SMILES： N1(C)[C@@]2(CCNC2)CC1

Additional information on (S)-1-Methyl-1,6-diaza-spiro[3.4]octane

Comprehensive Overview of (S)-1-Methyl-1,6-diaza-spiro[3.4]octane (CAS No. 2514756-38-6)

The compound (S)-1-Methyl-1,6-diaza-spiro[3.4]octane (CAS No. 2514756-38-6) is a highly specialized spirocyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique spiro[3.4]octane scaffold and chiral (S)-configuration make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This article delves into its structural features, applications, and relevance to current scientific trends, addressing common queries such as "What is the role of spirocyclic compounds in drug design?" and "How does chirality impact pharmacological activity?"

Structurally, (S)-1-Methyl-1,6-diaza-spiro[3.4]octane features a spirocyclic core with two nitrogen atoms at positions 1 and 6, contributing to its versatility in medicinal chemistry. The (S)-enantiomer is particularly noteworthy due to its potential for selective interactions with biological targets, a topic frequently searched in AI-driven drug discovery platforms. Researchers often explore its synthetic routes and derivatization potential, as evidenced by queries like "How to synthesize spirocyclic amines?" and "What are the applications of diaza-spiro compounds?"

In the context of green chemistry and sustainable synthesis, this compound aligns with the growing demand for eco-friendly methodologies. Its rigid spirocyclic framework reduces conformational flexibility, often enhancing binding affinity—a property highlighted in searches related to "molecular rigidity in drug design." Additionally, its chiral purity is critical for asymmetric catalysis, a hot topic in organocatalysis research.

The pharmacological relevance of (S)-1-Methyl-1,6-diaza-spiro[3.4]octane extends to its potential as a scaffold for neuroactive compounds. With rising interest in neurological disorders and precision medicine, this compound's ability to modulate neurotransmitter receptors is frequently investigated. Searches such as "spirocyclic amines in CNS drugs" and "chiral amines for neurodegenerative diseases" reflect this trend.

From a technical standpoint, the compound's CAS No. 2514756-38-6 serves as a unique identifier in chemical databases and patent literature. Its inclusion in high-throughput screening libraries underscores its utility in hit-to-lead optimization. Moreover, its physicochemical properties (e.g., logP, hydrogen bond donors/acceptors) are often analyzed in computational chemistry studies, addressing queries like "How to predict the bioavailability of spirocyclic compounds?"

In summary, (S)-1-Methyl-1,6-diaza-spiro[3.4]octane exemplifies the intersection of structural innovation and therapeutic potential. Its relevance to cutting-edge research and alignment with industry trends ensure its continued prominence in scientific discourse. By addressing frequently searched questions and leveraging SEO-optimized terminology, this overview aims to bridge the gap between academic knowledge and practical applications.